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Summary of Available Data on Henatinib

The table below consolidates the available information from the search results. Most data fields are marked

as "Not Available," confirming the compound's status as an investigational drug with non-public research

findings [1] [2].

Property

Available Data

Status/Notes

Generic Name

DrugBank
Accession

Modality

Status

Chemical Formula

Molecular Weight

Mechanism of
Action

Henatinib

DB13019

Small Molecule

Investigational

C25H29FN4O4

468.53 g/mol

Kinase inhibitor

[2]

[2]

[2]

Used in trials for Advanced Solid Cancer [2].

[2]

[2]

Primary target is VEGFR2 (KDR) [1]. Specific details on its
full target profile and mechanism are not available.
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Property Available Data  Status/Notes

Experimental Not Available No detailed methodologies were found in the search results.
Protocols

Pharmacokinetics Not Available Absorption, distribution, metabolism, and excretion (ADME)

data is not public [2].

Clinical Trial Status One trial Status: Terminated (for Advanced Malignant
identified Neoplasm/Advanced Solid Cancers) [2].

Signaling Pathway Context for VEGFR2 Inhibition

While the precise experimental data for Henatinib is not public, it is characterized as a kinase inhibitor
targeting VEGFR2 [1]. VEGFR?2 is a critical receptor in the angiogenesis signaling pathway—the process

of forming new blood vessels, which is crucial for tumor growth and metastasis [3].

The diagram below illustrates this pathway and highlights the point where a VEGFR2 inhibitor like

Henatinib is expected to act.
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This pathway shows how blocking VEGFR?2 inhibits key signals for endothelial cell responses, thereby

suppressing angiogenesis [3] [4].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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